Cas no 741698-83-9 (4-bromo-2-isopropyl-benzoic acid)

• Product Name: 4-bromo-2-isopropyl-benzoic acid
• CAS No: 741698-83-9
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• MDL: MFCD19686186
• CID: 2114275
• PubChem ID: 23090783
• Update Time: 2025-05-19

4-bromo-2-isopropyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-isopropylbenzoic acid
• 4-bromo-2-propan-2-ylbenzoic acid
• 4-bromo-2-isopropyl-benzoic acid
• AKOS026672239
• 741698-83-9
• MFCD19686186
• DTXSID20630505
• DA-39928
• 4-Bromo-2-(propan-2-yl)benzoic acid
• SCHEMBL3194641
• ZVKWVPUYVKVUSM-UHFFFAOYSA-N
• AT27251
• 4-Bromo-2-isopropylbenzoicacid

• MDL： MFCD19686186
• Inchi： 1S/C10H11BrO2/c1-6(2)9-5-7(11)3-4-8(9)10(12)13/h3-6H,1-2H3,(H,12,13)
• InChI Key： ZVKWVPUYVKVUSM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=C(C=1)C(C)C

Computed Properties

• Exact Mass: 241.99424Da
• Monoisotopic Mass: 241.99424Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-bromo-2-isopropyl-benzoic acid

Comprehensive Overview of 4-Bromo-2-Isopropyl-Benzoic Acid (CAS No. 741698-83-9): Properties, Applications, and Industry Insights

4-Bromo-2-isopropyl-benzoic acid (CAS No. 741698-83-9) is a halogenated aromatic carboxylic acid with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its bromine and isopropyl functional groups, serves as a versatile intermediate in organic synthesis. Its molecular structure (C₁₀H₁₁BrO₂) enables diverse chemical modifications, making it valuable for designing bioactive molecules. Recent studies highlight its potential in developing non-steroidal anti-inflammatory drugs (NSAIDs) and herbicides, aligning with the growing demand for sustainable agrochemicals.

The synthesis of 4-bromo-2-isopropyl-benzoic acid typically involves bromination of 2-isopropylbenzoic acid or carboxylation of 4-bromo-2-isopropylbenzene derivatives. Researchers emphasize its high purity (>98%) as critical for pharmaceutical applications, where trace impurities may affect drug efficacy. Analytical techniques like HPLC and NMR spectroscopy are routinely employed for quality control. Notably, its low water solubility and moderate melting point (160-165°C) influence formulation strategies, a topic frequently queried in AI-driven chemical databases.

In the context of green chemistry trends, this compound’s role in catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura) garners attention. Industry forums often discuss its optimization using palladium catalysts to reduce heavy metal waste—a response to environmental regulations. Patent analyses reveal increasing use in OLED materials, particularly for electron-transport layers, addressing the surge in flexible display technology investments.

Storage recommendations for CAS 741698-83-9 emphasize ambient temperature protection from moisture, as hydrolysis may degrade performance. Safety Data Sheets (SDS) classify it as non-hazardous under normal handling conditions, though PPE (gloves/goggles) remains advisable—a detail frequently searched in laboratory safety guidelines. Its stable shelf life (2+ years) under proper storage makes it cost-effective for industrial scale-ups.

Market analysts project growth for brominated aromatic acids at 5.8% CAGR (2023-2030), driven by drug discovery pipelines and crop protection innovations. The compound’s cost-efficiency compared to analogous chloro-derivatives positions it favorably in Asia-Pacific markets. Recent publications explore its derivatization into biodegradable chelating agents, tapping into the eco-friendly materials discourse.

For researchers, key challenges include optimizing regioselective bromination methods and improving atom economy—topics trending in synthetic chemistry webinars. Computational modeling studies (DFT calculations) of its molecular orbitals provide insights for photocatalyst design, reflecting interdisciplinary applications. Suppliers increasingly highlight batch-to-batch consistency as a competitive edge, responding to quality-centric procurement trends.

In summary, 4-bromo-2-isopropyl-benzoic acid exemplifies how specialized intermediates bridge academic research and industrial applications. Its evolving utility in bioconjugation and material science ensures sustained interest, while advancements in flow chemistry promise more sustainable production scales. As AI-assisted molecular design accelerates, this compound’s modularity will likely unlock further innovations.